N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C22H21N3O3S/c26-20(21-24-17-6-1-2-7-19(17)29-21)23-14-8-9-18-16(13-14)22(27)25-11-4-3-5-15(25)10-12-28-18/h1-2,6-9,13,15H,3-5,10-12H2,(H,23,26)
• InChI Key: ZXMXDRXTIPIACQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C22H21N3O3S and its molecular weight is 407.49. The purity is usually 95%.
BenchChem offers high-quality N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)benzo[d]thiazole-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)benzo[d]thiazole-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Research involving benzo[d]thiazolyl compounds has led to the discovery of novel antibacterial agents. For example, a study on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones has identified compounds with promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized and tested for their cytotoxic activity, indicating non-cytotoxic concentrations alongside their antibacterial effectiveness (Palkar et al., 2017).

Fluorescence Properties

Another study explored the synthesis of novel pyrido[2,1-b]benzothiazole and N-substituted 2-pyridylbenzothiazole derivatives, showcasing remarkable fluorescence properties. These compounds were evaluated for their antimicrobial and antiviral activities, revealing certain derivatives with high potency against various pathogens, including Escherichia coli and Candida albicans (Azzam et al., 2020).

Anti-Inflammatory and Analgesic Agents

Further research into benzothiazole derivatives has identified their potential as anti-inflammatory and analgesic agents. A study on the synthesis of novel compounds derived from visnaginone and khellinone reported significant analgesic and anti-inflammatory activities. These compounds were found to inhibit cyclooxygenase enzymes, suggesting their therapeutic potential in managing pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Compounds containing thiazole and oxazole moieties have been synthesized and demonstrated moderate antibacterial activity against various bacteria, fungi, and yeast. This highlights the versatility of such compounds in developing new antimicrobial agents (Stanchev et al., 1999).